![molecular formula C14H9BrFNO2S B1376447 1-(benzenesulfonyl)-4-bromo-6-fluoro-1H-indole CAS No. 1001394-95-1](/img/structure/B1376447.png)
1-(benzenesulfonyl)-4-bromo-6-fluoro-1H-indole
Overview
Description
“1-(benzenesulfonyl)-4-bromo-6-fluoro-1H-indole” is a complex organic compound that contains an indole ring, which is a common structure in many natural products and pharmaceuticals . The benzenesulfonyl group is a common functional group in organic chemistry, known for its reactivity .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, benzenesulfonyl derivatives can generally be synthesized through the reaction of benzenesulfonyl chloride with an appropriate nucleophile . The bromo and fluoro substituents could potentially be introduced through electrophilic halogenation .
Chemical Reactions Analysis
Benzenesulfonyl compounds typically exhibit reactions characteristic of other aromatic sulfonic acids, forming sulfonamides, sulfonyl chloride, and esters . The presence of bromo and fluoro substituents may also influence the compound’s reactivity .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. Benzenesulfonyl compounds are typically solid and soluble in water .
Scientific Research Applications
Synthesis of Indole Derivatives
- The compound 1-benzenesulfonyl-3-bromomethylindole reacts with various nucleophiles, leading to the formation of intermediates vital for synthesizing a wide array of indole alkaloids and pharmacologically relevant compounds, demonstrating good to excellent yields. This highlights its importance in the synthesis of complex molecules (Nagarathnam, 1992).
Antimicrobial Agents
- Some derivatives synthesized from 1-(benzenesulfonyl)-4-bromo-6-fluoro-1H-indole have been evaluated for their antibacterial and antifungal activities, showing significant potential as novel antimicrobial agents. This underscores the utility of such compounds in addressing the need for new therapeutic options against resistant microbial strains (Chundawat et al., 2016).
Chemical Synthesis and Characterization
- The compound has been utilized in the synthesis of various indole derivatives through reactions with pyridine substrates, showcasing its versatility in chemical synthesis processes. This includes the production of benzenesulfonyl derivatives of 2-(2′-pyridyl)indole, further emphasizing its role in the development of new chemical entities (Caixach et al., 1979).
Antitumor Activity
- Novel therapeutic agents synthesized from this compound derivatives have been identified, exhibiting potent and selective antitumor activities. These findings point to the potential application of such compounds in the development of new cancer therapies, particularly those targeting specific tumor cell lines (Berry et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(benzenesulfonyl)-4-bromo-6-fluoroindole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrFNO2S/c15-13-8-10(16)9-14-12(13)6-7-17(14)20(18,19)11-4-2-1-3-5-11/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZEXVNDQUSHRPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=C(C=C3Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrFNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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